Cas no 2350179-26-7 ((6-oxo-1H-pyridin-3-yl) carbamimidothioate)

• Product Name: (6-oxo-1H-pyridin-3-yl) carbamimidothioate
• CAS No: 2350179-26-7
• MF: C₁₄H₁₂N₄O₇S
• MW: 380.332681655884
• CID: 5155260
• Update Time: 2025-10-28

(6-oxo-1H-pyridin-3-yl) carbamimidothioate Chemical and Physical Properties

Names and Identifiers

• (6-oxo-1H-pyridin-3-yl) carbamimidothioate

• Inchi： 1S/C7H4N2O6.C7H8N2OS/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;8-7(9)11-6-3-1-5(10)2-4-6/h1-3H,(H,10,11);1-4,10H,(H3,8,9)
• InChI Key： NQRFITFSOWGXFB-UHFFFAOYSA-N
• SMILES： C(C1C=C(N(=O)=O)C=C(N(=O)=O)C=1)(=O)O.S(C1C=CC(O)=CC=1)C(N)=N

Additional information on (6-oxo-1H-pyridin-3-yl) carbamimidothioate

Introduction to (6-oxo-1H-pyridin-3-yl) carbamimidothioate (CAS No. 2350179-26-7)

(6-oxo-1H-pyridin-3-yl) carbamimidothioate, with the CAS number 2350179-26-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in medicinal chemistry. The presence of both pyridine and carbamimidothioate moieties in its molecular structure imparts distinct reactivity and potential biological activity, which has been the focus of numerous studies in recent years.

The< strong>6-oxo-1H-pyridin-3-yl moiety is a key feature of this compound, contributing to its overall pharmacological profile. Pyridine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. In particular, the 6-oxo group introduces a level of electrophilicity that can be exploited in drug design, facilitating interactions with biological targets. This structural element has been extensively studied in the context of developing novel therapeutic agents, particularly those aimed at modulating inflammatory pathways and cellular signaling.

On the other hand, the< strong>carbamimidothioate group adds another layer of complexity to the compound's chemical behavior. This functional group is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are crucial for drug synthesis. The thioate portion of the moiety also suggests potential interactions with sulfur-containing biological molecules, such as cysteine residues in proteins, which can be exploited for targeted drug delivery and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of (6-oxo-1H-pyridin-3-yl) carbamimidothioate. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways. For instance, computational simulations have indicated that this compound may interact with enzymes involved in metabolic disorders and cancer progression, suggesting its utility in therapeutic interventions.

In vitro studies have begun to unravel the mechanistic aspects of (6-oxo-1H-pyridin-3-yl) carbamimidothioate's biological activity. Initial experiments have demonstrated its ability to modulate the activity of certain enzymes by acting as a competitive inhibitor. This inhibitory effect has been observed in both bacterial and eukaryotic cell lines, indicating broad applicability across different biological systems. Additionally, the compound has shown promise in reducing inflammation by interacting with key inflammatory mediators.

The synthesis of (6-oxo-1H-pyridin-3-yl) carbamimidothioate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine core through cyclization reactions, followed by functionalization at the 3-position to introduce the carbamimidothioate group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

Given its promising biological activity, researchers are exploring various derivatives of (6-oxo-1H-pyridin-3-yl) carbamimidothioate to optimize its pharmacological properties. Structural modifications aimed at enhancing solubility, bioavailability, and target specificity are being investigated. These efforts are supported by high-throughput screening techniques that allow for rapid evaluation of large libraries of compounds.

The potential therapeutic applications of this compound are vast and span multiple areas of medicine. Preliminary data suggest its efficacy in treating neurological disorders by modulating neurotransmitter release and receptor activity. Furthermore, its ability to interact with DNA-binding proteins makes it a candidate for anticancer therapies targeting specific genetic mutations.

As research continues to progress, (6-oxo-1H-pyridin-3-yl) carbamimidothioate is poised to become a significant player in drug development pipelines. Its unique structural features and demonstrated biological activity make it an attractive candidate for further clinical investigation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its journey from laboratory discovery to market-ready therapeutic agents.